Cas no 897614-56-1 (N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}furan-2-carboxamide)

• Product Name: N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}furan-2-carboxamide
• CAS No: 897614-56-1
• MF: C₁₇H₁₅N₃O₄S
• MW: 357.383702516556
• CID: 5894701
• PubChem ID: 18567801
• Update Time: 2025-08-05

N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(6-ethylsulfonylpyridazin-3-yl)phenyl]furan-2-carboxamide
• N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}furan-2-carboxamide
• AKOS024627303
• 897614-56-1
• SMR000808150
• N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)furan-2-carboxamide
• F2098-0161
• MLS001235493
• CHEMBL1571104
• HMS3003F23
• N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}furan-2-carboxamide

• Inchi： 1S/C17H15N3O4S/c1-2-25(22,23)16-9-8-14(19-20-16)12-5-3-6-13(11-12)18-17(21)15-7-4-10-24-15/h3-11H,2H2,1H3,(H,18,21)
• InChI Key： FVORMKBIPOBFEB-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=CC=CC(C2=NN=C(S(CC)(=O)=O)C=C2)=C1)=O

Computed Properties

• Exact Mass: 357.07832714g/mol
• Monoisotopic Mass: 357.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}furan-2-carboxamide

N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}furan-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 897614-56-1, known as N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}furan-2-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a pyridazine ring substituted with an ethanesulfonyl group and a furan carboxamide moiety. These structural elements contribute to its potential applications in drug discovery and advanced materials development.

Recent studies have highlighted the importance of pyridazine derivatives in the development of novel therapeutic agents. The presence of the ethanesulfonyl group in this compound introduces a degree of electron-withdrawing character, which can enhance the molecule's stability and bioavailability. Additionally, the furan carboxamide moiety is known to exhibit significant biological activity, making this compound a promising candidate for further research in the context of anti-inflammatory, antioxidant, and anticancer therapies.

One of the most exciting developments involving this compound is its potential role in the creation of advanced materials with tailored electronic properties. Researchers have explored the use of similar pyridazine-based compounds in the synthesis of organic semiconductors and optoelectronic devices. The incorporation of the furan carboxamide group into this structure may further enhance its electronic characteristics, making it suitable for applications in flexible electronics and energy-efficient technologies.

From a synthetic perspective, the preparation of N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}furan-2-carboxamide involves a multi-step process that combines principles from both heterocyclic chemistry and amidation reactions. The synthesis begins with the preparation of the pyridazine ring, followed by its functionalization with the ethanesulfonyl group. This intermediate is then subjected to coupling reactions to introduce the furan carboxamide moiety, resulting in the final product.

Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these synthetic pathways. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled researchers to achieve higher yields and better control over stereochemistry during key steps of the synthesis. These improvements are critical for scaling up production and ensuring consistent quality in large-scale manufacturing processes.

In terms of biological activity, preliminary studies have demonstrated that N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}furan-2-carboxamide exhibits potent activity against several disease-relevant targets. For example, it has shown promise as an inhibitor of enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to modulate cellular signaling pathways associated with cancer progression makes it a valuable lead compound for anticancer drug development.

The structural versatility of this compound also lends itself well to further modifications aimed at optimizing its pharmacokinetic properties. Researchers are currently exploring strategies to enhance its solubility and bioavailability through targeted chemical modifications. These efforts are expected to pave the way for clinical trials evaluating its efficacy as a therapeutic agent.

From an environmental standpoint, there is growing interest in understanding the ecological impact of compounds like N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}furan-2-carboxamide. Studies are underway to assess its biodegradability and potential toxicity to aquatic organisms. These investigations are crucial for ensuring that any future applications or industrial processes involving this compound adhere to strict environmental regulations.

In conclusion, N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}furan-2-carboxamide represents a fascinating intersection of organic synthesis, medicinal chemistry, and materials science. Its unique structural features, coupled with recent advances in synthetic methodologies and biological research, position it as a promising candidate for addressing some of today's most pressing challenges in health care and technology.